Irgarol®

• IUPAC Name: 2-N-tert-butyl-4-N-cyclopropyl-6-methylsulfanyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C11H19N5S/c1-11(2,3)16-9-13-8(12-7-5-6-7)14-10(15-9)17-4/h7H,5-6H2,1-4H3,(H2,12,13,14,15,16)
• InChI Key: HDHLIWCXDDZUFH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC(=NC(=N1)NC2CC2)SC
• Molecular Formula: C11H19N5S
• DSSTOX Substance ID: DTXSID3032416
• Molecular Weight: 253.37 g/mol
• Solubility: In water, 7 mg/L, In water, 9.0 ppm in 0.3 mol/L salinity; 1.8 ppm in 0.6 mol/L salinity
• Vapor Pressure: 6.6X10-7 mm Hg
• Color/Form: Crystals from water
• CAS RN: 28159-98-0
• Melting Point: 128-133 °C

Description

Irgarol is an antimicrobial pesticide most commonly used as an active ingredient in antifoulant paints for boat hulls. It is used in antifoulant paint and as a materials preservative in algicidal paints.

Molecular Structure Analysis

Irgarol has a molecular formula of C11H19N5S. Its average mass is 253.367 Da and its monoisotopic mass is 253.136108 Da.

Chemical Reactions Analysis

Irgarol is known to inhibit photosystem II in photoautotrophs. It blocks electron transport in the Hill reaction, reducing energy output that is needed for the reduction of inorganic carbon (CO2) to organic molecules.

Physical And Chemical Properties Analysis

Irgarol has a density of 1.2±0.1 g/cm3, a boiling point of 428.0±28.0 °C at 760 mmHg, and a flash point of 212.6±24.0 °C. It has 5 H bond acceptors, 2 H bond donors, and 5 freely rotating bonds.

Scientific Research Applications

3. Ionic Liquid-Dispersive Micro-Extraction

• Results : The results showed that Irgarol 1051 had higher recoveries when ethyl acetate was used as the dispersant than those of acetone, methanol, and acetonitrile.

4. Effects on Photosystem II

• Summary of Application : This study investigated the effects of Irgarol 1051 on the photosystem II of the marine diatom Skeletonema sp., a major contributor to marine ecosystem productivity.
• Methods of Application : The diatom was grown at different concentrations of Irgarol 1051 and levels of photosynthetically active radiation (PAR). The photochemical yields were measured under different light intensities and Irgarol concentrations.
• Results : The results showed that Irgarol did not affect the photochemical capacity when cells were incubated in the dark, but photochemical yields significantly decreased once cells were exposed to even the lowest PAR.

5. Distribution in Ports

• Summary of Application : This study focused on the distribution of Irgarol 1051 in three major ports surrounding Peninsular Malaysia.
• Methods of Application : Surface seawater samples were collected from November 2011 to April 2012 and pretreated using the solid-phase extraction technique followed by quantification with GC-MS and LC-MS-MS for Irgarol 1051.
• Results : The results showed that the distribution of Irgarol 1051 was lowest during November 2011 and highest during April 2012, suggesting its accumulation in the seawater due to its half-life and consistent utilization.

Safety And Hazards

The U.S Environmental Protection Agency (EPA) has determined that Irgarol, which is used in antifoulant paint and as a materials preservative in algicidal paints, is toxic to both freshwater and marine plants, including causing the bleaching of coral. There are no human health risks from oral exposures to Irgarol as there are no dietary uses or drinking water or incidental oral exposures.

Future Directions

The EPA has finalized the cancellation of its use as an active ingredient in antifoulant paint in order to help preserve diverse aquatic ecosystems. The EPA has also worked with manufacturers to identify a number of alternatives to Irgarol.